Cas no 27329-40-4 (Methyl 3,5-dibromo-2,6-dinitrobenzoate)

• Product Name: Methyl 3,5-dibromo-2,6-dinitrobenzoate
• CAS No: 27329-40-4
• MF: C₈H₄Br₂N₂O₆
• MW: 383.935160636902
• CID: 2116574
• Update Time: 2023-08-04

Methyl 3,5-dibromo-2,6-dinitrobenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 3,5-dibromo-2,6-dinitrobenzoate
• ST50979868
• Methyl 3,5-dibromo-2,6-dinitrobenzoate

• Inchi： 1S/C8H4Br2N2O6/c1-18-8(13)5-6(11(14)15)3(9)2-4(10)7(5)12(16)17/h2H,1H3
• InChI Key： SRYHNXZEQITOBY-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(C(=O)OC)C=1[N+](=O)[O-])[N+](=O)[O-])Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 342
• Topological Polar Surface Area: 118